An In-depth Technical Guide to the Isolation of Isorhamnetin-3-O-neohesperidoside from Typha angustifolia Pollen
An In-depth Technical Guide to the Isolation of Isorhamnetin-3-O-neohesperidoside from Typha angustifolia Pollen
A Note on "Typhatifolin B": Initial literature searches did not yield a compound named "Typhatifolin B" from Typha angustifolia pollen. It is presumed that this may be a novel, yet uncharacterized compound, a misnomer, or a proprietary name. This guide will therefore focus on a major, well-characterized, and bioactive flavonoid from Typha angustifolia pollen, Isorhamnetin-3-O-neohesperidoside (I3ON) , as a representative example for a detailed isolation and characterization protocol.
Introduction
Typha angustifolia L., commonly known as narrowleaf cattail, is a perennial aquatic plant whose pollen has been utilized in traditional Chinese medicine for its therapeutic properties, including anti-inflammatory and hemostatic effects. Modern phytochemical investigations have revealed that the pollen is a rich source of various bioactive compounds, with flavonoids being a prominent class. Among these, Isorhamnetin-3-O-neohesperidoside (I3ON) is a significant constituent known for its antioxidant and anti-inflammatory activities. This technical guide provides a comprehensive overview of the isolation, characterization, and biological significance of I3ON for researchers, scientists, and drug development professionals.
Physicochemical Properties of Isorhamnetin-3-O-neohesperidoside
| Property | Value |
| Molecular Formula | C₂₈H₃₂O₁₆[1] |
| Molecular Weight | 624.5 g/mol [1] |
| Appearance | Yellow powder[2][3] |
| Solubility | Soluble in methanol; slightly soluble in water[1][2][3] |
| Melting Point | >195°C (dec.)[2][3] |
| UV λmax | 254, 355 nm[1] |
Experimental Protocols
Collection and Preparation of Plant Material
Typha angustifolia pollen is collected during its flowering season. The collected pollen is then air-dried or tray-dried and ground into a fine powder to increase the surface area for efficient extraction.
Extraction of Crude Flavonoids
A common method for extracting flavonoids from Typha angustifolia pollen involves solvent extraction.
Protocol:
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Maceration: A known quantity of dried pollen powder (e.g., 1 kg) is macerated with 70-95% ethanol or methanol at room temperature for 24-48 hours with occasional stirring. The process is typically repeated 2-3 times to ensure exhaustive extraction.
-
Reflux Extraction: Alternatively, the pollen can be refluxed with 70% methanol at 70-80°C for 5 hours. This process is repeated twice.[4]
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Concentration: The combined extracts are filtered and concentrated under reduced pressure using a rotary evaporator at a temperature below 60°C to yield a crude extract.
Purification of Isorhamnetin-3-O-neohesperidoside
The purification of I3ON from the crude extract is a multi-step process involving various chromatographic techniques.
Protocol:
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Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, chloroform, ethyl acetate, and n-butanol, to separate compounds based on their polarity. The flavonoid glycosides, including I3ON, are typically enriched in the ethyl acetate and n-butanol fractions.
-
Column Chromatography:
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The flavonoid-rich fraction (e.g., ethyl acetate or n-butanol fraction) is subjected to column chromatography over a stationary phase like silica gel or macroporous resin (e.g., D101).
-
A gradient elution is performed using a solvent system such as chloroform-methanol or ethyl acetate-methanol with increasing polarity.
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Fractions are collected and monitored by thin-layer chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate-formic acid-water) and visualized under UV light or with a spraying reagent (e.g., 1% AlCl₃ in ethanol).
-
-
Preparative High-Performance Liquid Chromatography (Prep-HPLC):
-
Fractions containing I3ON are pooled, concentrated, and further purified by preparative HPLC on a C18 column.
-
A typical mobile phase for gradient elution is acetonitrile and water (often with a small amount of formic acid, e.g., 0.05-0.1%, to improve peak shape).[5]
-
The elution is monitored by a UV detector at the λmax of I3ON (around 254 nm and 355 nm).
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The peak corresponding to I3ON is collected, and the solvent is removed under vacuum to yield the purified compound.
-
Structural Elucidation
The structure of the purified I3ON is confirmed using various spectroscopic techniques.
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Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight and fragmentation pattern of the compound. In negative ion mode, I3ON typically shows a deprotonated molecular ion [M-H]⁻ at m/z 623. The fragmentation often involves the loss of the sugar moieties.[6]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are employed to determine the detailed structure, including the positions of protons and carbons and the nature of the glycosidic linkages.
Quantitative Data
The content of I3ON in Typha angustifolia pollen can vary depending on the source and processing of the pollen.
| Parameter | Value/Range | Reference |
| Content in raw pollen | 0.1% - 0.6% | [7] |
| Content in ethanol extract | 2.58% | [8] |
| Content in water extract | 2.02% | [8] |
Spectroscopic Data for Isorhamnetin-3-O-neohesperidoside
Precise NMR data can vary slightly based on the solvent used. The following is a representative compilation.
¹H-NMR and ¹³C-NMR Data
A comprehensive table of ¹H and ¹³C NMR chemical shifts for isorhamnetin and its glycosides can be found in specialized literature and databases. For isorhamnetin, characteristic ¹H NMR signals include two doublets for H-6 and H-8 in the A-ring, and an ABX system for the protons on the B-ring.[5] The sugar protons appear in the upfield region.
Mass Spectrometry Fragmentation
The ESI-MS/MS fragmentation of I3ON in negative mode typically shows the following pathway:
-
m/z 623 [M-H]⁻: Deprotonated molecular ion.
-
Loss of rhamnose (-146 Da): A fragment at m/z 477.
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Loss of glucose (-162 Da): A fragment at m/z 315, corresponding to the isorhamnetin aglycone.
Biological Activity and Signaling Pathways
Isorhamnetin-3-O-neohesperidoside exhibits a range of biological activities, primarily attributed to its antioxidant and anti-inflammatory properties.[9] The biological effects of I3ON are often linked to the activity of its aglycone, isorhamnetin, which is known to modulate several key signaling pathways.
Anti-inflammatory Effects
I3ON and its aglycone, isorhamnetin, have been shown to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators. This is achieved through the modulation of signaling pathways such as:
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NF-κB Signaling Pathway: Isorhamnetin can inhibit the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor that regulates the expression of many inflammatory genes, including cytokines and enzymes like COX-2 and iNOS.[10]
-
MAPK Signaling Pathway: Isorhamnetin has been observed to suppress the phosphorylation of key proteins in the Mitogen-Activated Protein Kinase (MAPK) pathway, which is involved in inflammatory responses.[7][10]
Antioxidant Effects
The antioxidant activity of I3ON is associated with its ability to scavenge free radicals and upregulate endogenous antioxidant systems. The Nrf2 Signaling Pathway is a critical regulator of the cellular antioxidant response, and isorhamnetin has been shown to activate Nrf2, leading to the expression of antioxidant genes.[10]
Other Biological Activities
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Cardiovascular Protection: Isorhamnetin has demonstrated protective effects on the cardiovascular system, partly through the activation of the PI3K/Akt/eNOS pathway , which improves endothelial function.[10]
-
Anticancer Potential: Isorhamnetin has been investigated for its anticancer properties, where it can induce apoptosis and inhibit cell proliferation in various cancer cell lines by modulating pathways like PI3K/Akt and MAPK .[8][10]
Visualizations
Caption: Experimental workflow for the isolation and characterization of I3ON.
Caption: Anti-inflammatory signaling pathways modulated by I3ON (via isorhamnetin).
Caption: Antioxidant signaling pathway modulated by I3ON (via isorhamnetin).
References
- 1. caymanchem.com [caymanchem.com]
- 2. chembk.com [chembk.com]
- 3. chembk.com [chembk.com]
- 4. researchgate.net [researchgate.net]
- 5. mdpi.com [mdpi.com]
- 6. PREPARATIVE ISOLATION OF ISORHAMNETIN FROM STIGMA MAYDIS USING HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Isorhamnetin attenuates high-fat and high-fructose diet induced cognitive impairments and neuroinflammation by mediating MAPK and NFκB signaling pathways - Food & Function (RSC Publishing) [pubs.rsc.org]
- 8. Isorhamnetin inhibits cell proliferation and induces apoptosis in breast cancer via Akt and mitogen-activated protein kinase kinase signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 9. medchemexpress.com [medchemexpress.com]
- 10. mdpi.com [mdpi.com]
